![molecular formula C7H7NO3 B041310 4-Nitrobenzyl alcohol CAS No. 619-73-8](/img/structure/B41310.png)
4-Nitrobenzyl alcohol
Overview
Description
4-Nitrobenzyl alcohol (4-NBA) is an organic compound with the molecular formula C7H7NO3. It is an aromatic alcohol with a nitro group attached to the benzene ring at the 4 position. It is a colorless to pale yellow liquid that is soluble in water and other organic solvents. 4-NBA is a versatile compound that has been used in a variety of applications in scientific research, such as in the synthesis of drugs, in biochemical and physiological studies, and in lab experiments.
Scientific Research Applications
Biodegradation and Environmental Applications :
- Pseudomonas sp. strain 4NT can effectively degrade 4-nitrotoluene in soil, indicating its potential in bioremediation. This process produces acetate and protocatechuate, revealing a complex metabolic pathway (Haigler & Spain, 1993)(source).
- The NtnD enzyme in Pseudomonas sp. strain TW3 catalyzes the metabolization of 4-nitrotoluene. This novel NAD(P)+-independent enzyme offers insights into biodegradation mechanisms (James, Hughes, & Williams, 2000)(source).
Chemical Synthesis and Protection :
- The 4-nitrobenzyl group is an effective protector for hydroxyl functions and can be selectively removed, demonstrating its utility in synthetic chemistry (Kukase, Tanaka, Toriib, & Kusumoto, 1990)(source).
- 4-Nitrobenzyl 2-chloroacetate synthesis using 4-nitrobenzyl alcohol illustrates the application of this compound in enzymatic methods, achieving significant yields (Ping-fang, 2012)(source).
Pharmacological and Biological Applications :
- Nitrobenzyl compounds exhibit selective toxicity to hypoxic neoplastic cells, making them potential candidates for solid tumor combination therapy (Teicher & Sartorelli, 1980)(source).
- The neuroprotective effect of 4-hydroxybenzyl alcohol against cerebral ischemia in rats suggests its potential in neurological applications, particularly due to its anti-apoptotic properties (Yu, Zhao, Zheng, & Zhao, 2010)(source).
Photochemistry and Analytical Chemistry :
- 2-Nitrobenzyl alcohol demonstrates efficiency as a photoreactive group with amine selectivity, offering potential in drug discovery, chemical biology, and protein engineering (Wang et al., 2020)(source).
- A method for determining this compound in electrolytes using HPLC highlights its analytical significance (Zai-jie, 2011)(source).
Mechanism of Action
Target of Action
4-Nitrobenzyl alcohol is a member of the class of benzyl alcohols that is benzyl alcohol substituted at the para-position by a nitro group . It is used as the sole source of carbon and nitrogen to study the pathway for the catabolism of 4-nitrotoluene by Pseudomonas . It is a potential building block in the synthesis of various pharmaceuticals .
Mode of Action
It is known that secondary, tertiary, allylic, and benzylic alcohols, like this compound, appear to react by a mechanism that involves the formation of a carbocation, in an s n 1 reaction with the protonated alcohol acting as a leaving group .
Biochemical Pathways
This compound is used to study the pathway for the catabolism of 4-nitrotoluene by Pseudomonas
Result of Action
It is known that it is used as a building block in the synthesis of various pharmaceuticals .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it is known to be water-soluble , which means it may spread in water systems This solubility can affect its distribution and bioavailability in the body.
Safety and Hazards
4-Nitrobenzyl alcohol is harmful if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Biochemical Analysis
Biochemical Properties
4-Nitrobenzyl alcohol is involved in biochemical reactions, particularly in the catabolism of 4-nitrotoluene by Pseudomonas
Cellular Effects
The cellular effects of this compound are not well studied. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation . These effects suggest that this compound can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known to undergo reactions at the benzylic position, which involves the formation of a carbocation . This suggests that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions
Metabolic Pathways
This compound is involved in the catabolism of 4-nitrotoluene by Pseudomonas . It is converted to benzaldehyde and 4-nitrobenzaldehyde by this compound dehydrogenase
properties
IUPAC Name |
(4-nitrophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4,9H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKTYGPATCNUWKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1052298 | |
Record name | 4-Nitrobenzyl alcohol | |
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Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow or tan powder; [Alfa Aesar MSDS] | |
Record name | 4-Nitrobenzyl alcohol | |
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Vapor Pressure |
0.0000858 [mmHg] | |
Record name | 4-Nitrobenzyl alcohol | |
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CAS RN |
619-73-8, 51546-73-7 | |
Record name | 4-Nitrobenzyl alcohol | |
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Record name | Benzenemethanol, 4-nitro-, radical ion(1-) | |
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Record name | 4-Nitrobenzyl alcohol | |
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Record name | 4-Nitrobenzyl alcohol | |
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Record name | 4-Nitrobenzyl alcohol | |
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Record name | 4-nitrobenzyl alcohol | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Nitrobenzyl alcohol?
A1: this compound has a molecular formula of C7H7NO3 and a molecular weight of 153.14 g/mol. []
Q2: How is the presence of this compound confirmed in a sample?
A2: Various techniques like HPLC [, ] and GC-MS [] are used for identification. 4-Nitrobenzyl esters can be analyzed using gel permeation chromatography with UV/refractive index detection. [] Additionally, spectroscopic methods like NMR and FTIR are valuable for characterization. []
Q3: What is the solubility of this compound in different solvents?
A3: While specific solubility data isn't provided in the research, it is mentioned that this compound is soluble in perfluoroheptane after complexation with specific ligands. [] Its solubility in other solvents likely varies depending on the solvent polarity.
Q4: How is this compound utilized in organic synthesis?
A4: this compound is a versatile building block for synthesizing various compounds. For instance, it is used as a starting material in the synthesis of 4-Nitrobenzyl 2-chloroacetate using immobilized lipase. [] It can also be converted to its corresponding acetate using sodium bicarbonate and acetic anhydride. []
Q5: Can this compound be used to study enzyme kinetics?
A5: Yes, this compound and its derivatives are valuable tools for studying enzyme kinetics. They are employed as chromophoric substrates to probe the catalytic mechanism of horse liver alcohol dehydrogenase (LADH). []
Q6: Is this compound involved in biocatalytic reactions?
A6: Yes, it is a substrate in the enzymatic synthesis of 4-Nitrobenzyl 2-chloroacetate using lipase as the catalyst. The reaction kinetics follows a double-substrate ping-pong mechanism with acid-substrate inhibition. [, ]
Q7: How does the structure of this compound influence its reactivity in catalytic oxidation?
A7: Studies on the photocatalytic oxidation of benzyl alcohol derivatives show that the presence of a nitro group on the aromatic ring of this compound has a detrimental effect on the selectivity of the process, compared to benzyl alcohol. []
Q8: How is this compound degraded in the environment?
A8: Certain Pseudomonas species can utilize this compound as a sole carbon and nitrogen source. [, , ] Degradation proceeds via oxidation to 4-Nitrobenzaldehyde and further to 4-Nitrobenzoate, with eventual mineralization to protocatechuate and ammonium. [, ]
Q9: What enzymes are involved in the bacterial degradation of this compound?
A9: Several enzymes play a role, including this compound dehydrogenase, 4-Nitrobenzaldehyde dehydrogenase, and protocatechuate 3,4-dioxygenase. [, ] Notably, the this compound dehydrogenase from Pseudomonas sp. strain TW3 is NAD(P)+ independent. []
Q10: How do structural modifications of this compound affect its reactivity?
A10: Studies using 4-Nitrobenzyl carbamates as potential bioreductive drug triggers revealed that electron-donating substituents on the benzyl ring accelerate the fragmentation rate of their corresponding hydroxylamines. This is attributed to the stabilization of the developing positive charge on the benzylic carbon during fragmentation. []
Q11: Can the fragmentation rate of 4-Nitrobenzyl carbamates be controlled?
A11: Yes, incorporating α-methyl and/or electron-donating substituents on the benzyl ring can significantly enhance the fragmentation rate of 4-Nitrobenzyl carbamate hydroxylamines. []
Q12: Have computational methods been used to study this compound and its derivatives?
A12: Yes, DFT calculations have been employed to study the adsorption of 4-nitrobenzaldehyde (the oxidized form of this compound) onto gold nanoclusters, providing insights into the chemoselective hydrogenation mechanism. [] Additionally, DFT studies confirmed that the (Z)-keto-enehydrazine form of ligand precursors synthesized from acetylacetone and hydrazines is the most stable tautomer. []
Q13: Can QSAR models be used to predict the activity of this compound derivatives?
A13: Yes, QSAR correlations on steady-state kinetic data for the oxidation of benzyl alcohol derivatives by galactose oxidase revealed a change in the transition state character across the series, indicating the influence of substituents on the reaction mechanism. []
Q14: Is this compound used in material science applications?
A14: Yes, it is used as a label for carboxylic acid groups on the surface of carbon nanotubes. This allows for the quantification of carboxyl groups using voltammetry and XPS. []
Q15: What are the metabolic pathways of this compound in mammals?
A15: In rats, this compound is a metabolite of 2,4-Dinitrotoluene and 2,6-Dinitrotoluene. [, ] Studies using rat hepatic microsomes showed that it can undergo N- and C-hydroxylation, with the former being the predominant pathway. []
Q16: Is this compound considered a mutagen?
A16: While this compound itself hasn't been directly identified as a mutagen in these studies, some of its metabolites, such as 2,4-diaminotoluene and 2,4-dinitrobenzaldehyde, exhibit significant mutagenicity in Salmonella typhimurium strains. []
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